Cas no 1103518-95-1 (G2TR6G;Generation 2 Thiol Reactive C6 Guanidine Functionalized Dendrimer)

• Product Name: G2TR6G;Generation 2 Thiol Reactive C6 Guanidine Functionalized Dendrimer
• CAS No: 1103518-95-1
• MF: C₁₁₁H₂₁₃N₄₁O₁₃S₂
• MW: 2394.27583765984
• CID: 890597
• PubChem ID: 117768707
• Update Time: 2024-11-03

G2TR6G;Generation 2 Thiol Reactive C6 Guanidine Functionalized Dendrimer Chemical and Physical Properties

Names and Identifiers

• G2TR6G,Generation 2 Thiol Reactive C6 Guanidine Functionalized Dendrimer
• Generation 2 Thiol Reactive C6 Guanidine Functionalized Dendrimer
• G2TR6G
• 1103518-95-1
• SCHEMBL16330323
• G2TR6G;Generation 2 Thiol Reactive C6 Guanidine Functionalized Dendrimer

• Inchi： 1S/C111H213N41O13S2/c112-99(113)140-75-29-10-1-20-65-130-85(153)40-53-108(54-41-86(154)131-66-21-2-11-30-76-141-100(114)115,55-42-87(155)132-67-22-3-12-31-77-142-101(116)117)149-94(162)49-62-111(152-97(165)52-84-166-167-98-39-19-38-74-139-98,63-50-95(163)150-109(56-43-88(156)133-68-23-4-13-32-78-143-102(118)119,57-44-89(157)134-69-24-5-14-33-79-144-103(120)121)58-45-90(158)135-70-25-6-15-34-80-145-104(122)123)64-51-96(164)151-110(59-46-91(159)136-71-26-7-16-35-81-146-105(124)125,60-47-92(160)137-72-27-8-17-36-82-147-106(126)127)61-48-93(161)138-73-28-9-18-37-83-148-107(128)129/h19,38-39,74H,1-18,20-37,40-73,75-84H2,(H,130,153)(H,131,154)(H,132,155)(H,133,156)(H,134,157)(H,135,158)(H,136,159)(H,137,160)(H,138,161)(H,149,162)(H,150,163)(H,151,164)(H,152,165)(H4,112,113,140)(H4,114,115,141)(H4,116,117,142)(H4,118,119,143)(H4,120,121,144)(H4,122,123,145)(H4,124,125,146)(H4,126,127,147)(H4,128,129,148)
• InChI Key： YXOWCZQKXQFOGE-UHFFFAOYSA-N
• SMILES： S(CCC(NC(CCC(NC(CCC(NCCCCCCNC(=N)N)=O)(CCC(NCCCCCCNC(=N)N)=O)CCC(NCCCCCCNC(=N)N)=O)=O)(CCC(NC(CCC(NCCCCCCNC(=N)N)=O)(CCC(NCCCCCCNC(=N)N)=O)CCC(NCCCCCCNC(=N)N)=O)=O)CCC(NC(CCC(NCCCCCCNC(=N)N)=O)(CCC(NCCCCCCNC(=N)N)=O)CCC(NCCCCCCNC(=N)N)=O)=O)=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 2392.67000
• Monoisotopic Mass: 2392.6707984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 40
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 167
• Rotatable Bond Count: 117
• Complexity: 3710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 999Ų

Experimental Properties

• PSA: 998.89000
• LogP: 20.23150